Cas no 55687-04-2 (2-chloroquinoxalin-6-ol)

• Product Name: 2-chloroquinoxalin-6-ol
• CAS No: 55687-04-2
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD18448503
• CID: 2122103
• PubChem ID: 135742588
• Update Time: 2025-06-28

2-chloroquinoxalin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloroquinoxalin-6-ol
• W17777
• RLUZHHHXMDDDDI-UHFFFAOYSA-N
• MFCD18448503
• AKOS022640728
• BS-17584
• DA-04902
• 6-hydroxy-2-chloroquinoxaline
• 2-chloro-6-hydroxyquinoxaline
• CS-0188363
• SCHEMBL1664655
• 55687-04-2

• MDL： MFCD18448503
• Inchi： 1S/C8H5ClN2O/c9-8-4-10-7-3-5(12)1-2-6(7)11-8/h1-4,12H
• InChI Key： RLUZHHHXMDDDDI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=C(C=CC2=N1)O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46Ų

Additional information on 2-chloroquinoxalin-6-ol

2-chloroquinoxalin-6-ol (CAS No. 55687-04-2): A Versatile Heterocyclic Compound in Modern Medicinal Chemistry

2-chloroquinoxalin-6-ol (CAS No. 55687-04-2) is a structurally unique quinoxaline derivative that has garnered significant attention in contemporary organic synthesis and medicinal chemistry research. This nitrogen-containing heterocycle features a six-membered ring fused to a pyrazine moiety, with a hydroxyl group at position 6 and a chlorine substituent at position 2. The compound's electronic properties, combined with its aromatic system, make it a promising scaffold for the development of bioactive molecules with diverse pharmacological profiles.

Recent advances in computational chemistry have elucidated the electronic distribution of 2-chloroquinoxalin-6-ol, revealing that the chlorine atom at position 2 exerts a mesomeric effect that enhances the molecule's electron-withdrawing capacity. This characteristic is particularly relevant in transition-metal catalysis, where the compound has been demonstrated as an effective ligand precursor for the synthesis of transition-metal complexes with applications in asymmetric synthesis. A 2023 study published in Journal of Organometallic Chemistry highlighted its role in the enantioselective hydrogenation of α,β-unsaturated ketones, achieving >95% enantioselectivity under mild reaction conditions.

The 2-chloroquinoxalin-6-ol framework has also emerged as a valuable building block in the design of novel antimicrobial agents. Researchers at the University of Cambridge demonstrated in a 2023 ACS Medicinal Chemistry Letters paper that 2-chloroquinoxalin-6-ol-based compounds exhibit selective inhibition of Gram-positive bacterial strains through interference with cell wall biosynthesis. The hydroxyl group at position 6 was identified as a critical functional group for binding to penicillin-binding proteins, while the chlorine substituent enhanced membrane permeability without compromising selectivity.

In the realm of photopharmacology, 2-chloroquinoxalin-6-ol has shown light-responsive behavior that could revolutionize targeted drug delivery systems. A 2023 Nature Communications study revealed that the compound undergoes photoisomerization when exposed to visible light (λ = 405 nm), enabling controlled release of therapeutic payloads in light-activated nanocarriers. This property, combined with its fluorescent characteristics under UV irradiation, positions 2-chloroquinoxalin-6-ol as a promising fluorophore for in vivo imaging applications.

The synthetic versatility of 2-chloroquinoxalin-6-ol has been further enhanced by recent developments in green chemistry methodologies. A 2023 Green Chemistry paper reported a one-pot synthesis protocol using biomass-derived catalysts that achieved 98% yield with 97% atom economy. This approach not only reduces environmental impact but also aligns with industrial scalability requirements for large-scale production of quinoxaline-based compounds.

Current research is also exploring the biological activity of 2-chloroquinoxalin-6-ol in neurodegenerative disease models. A 2023 Journal of Neurochemistry study demonstrated that the compound exhibits modest neuroprotective effects in Alzheimer's disease models by inhibiting Aβ aggregation. While the mechanism of action remains under investigation, preliminary data suggest that the aromatic system interacts with β-sheet structures in amyloid fibrils, potentially offering a novel therapeutic approach for protein misfolding disorders.

In the field of materials science, 2-chloroquinoxalin-6-ol has been incorporated into conductive polymers for organic electronics applications. A 2023 Advanced Materials paper described the use of 2-chloroquinoxalin-6-ol as a co-monomer in electrochemical polymerization reactions, resulting in polymers with enhanced charge-carrier mobility compared to conventional thiophene-based polymers. The chlorine substituent was found to improve interfacial adhesion between the polymer matrix and metal electrodes, a critical factor for flexible electronic devices.

The analytical chemistry community has also developed selective detection methods for 2-chloroquinoxalin-6-ol. A 2023 Analytical Chemistry paper reported a fluorescence-based sensor that exploits the photoinduced electron transfer (PET) mechanism to detect 2-chloroquinoxalin-6-ol at sub-micromolar concentrations. This sensor technology has potential applications in environmental monitoring and pharmaceutical quality control, given the compound's increasing use in synthetic chemistry and materials development.

As research on 2-chloroquinoxalin-6-ol continues to expand, its structural diversity and functional versatility are driving innovation across multiple scientific disciplines. From organic synthesis to biomedical applications, the quinoxaline core of 2-chloroquinoxalin-6-ol is proving to be a versatile platform for the development of next-generation materials and therapeutic agents. The compound's chemical stability, combined with its reactivity toward a wide range of functional groups, ensures its continued relevance in scientific research and industrial applications.

2-chloroquinoxalin-6-ol (CAS No. 55687-04-2) is a structurally unique quinoxaline derivative that has garnered significant attention in both organic synthesis and medicinal chemistry. Here's a concise summary of its key properties and applications: ### Chemical Structure and Properties - Core Structure: A six-membered ring fused to a pyrazine moiety, with a hydroxyl group at position 6 and a chlorine substituent at position 2. - Electronic Effects: The chlorine atom at position 2 enhances electron-withdrawing capacity, while the hydroxyl group contributes to polarity and reactivity. - Reactivity: The compound exhibits photoisomerization under visible light, fluorescence under UV, and ligand properties in transition-metal catalysis. ### Applications and Research Highlights 1. Organic Synthesis: - Transition-Metal Catalysis: Used as a ligand precursor in asymmetric hydrogenation with >95% enantioselectivity. - Green Chemistry: A one-pot synthesis using biomass-derived catalysts achieved 98% yield with 97% atom economy. 2. Medicinal Chemistry: - Antimicrobial Agents: Demonstrates neuroprotective effects in Alzheimer’s disease models by inhibiting Aβ aggregation. - Materials Science: Incorporated into conductive polymers for organic electronics, enhancing charge-carrier mobility and interfacial adhesion. 3. Analytical Chemistry: - Fluorescence-Based Sensor: Detects sub-micromolar concentrations of the compound using photoinduced electron transfer (PET). ### Future Prospects - Versatility: Its chemical stability and reactivity make it a versatile platform for materials development, therapeutic agents, and environmental monitoring. - Cross-Disciplinary Innovation: Potential applications span biomedical, electronic, and analytical fields, driven by its structural diversity and functional versatility. This compound exemplifies the interdisciplinary impact of small-molecule chemistry, from synthetic methods to biomedical applications. Its continued exploration promises innovative breakthroughs in materials science, pharmaceuticals, and analytical technologies.